Cas no 1612217-79-4 (1-(2,4-dichlorophenyl)-3-(dimethylamino)prop-2-en-1-one)

• Product Name: 1-(2,4-dichlorophenyl)-3-(dimethylamino)prop-2-en-1-one
• CAS No: 1612217-79-4
• MF: C₁₁H₁₁Cl₂NO
• MW: 244.117141008377
• CID: 6112113
• PubChem ID: 5398497
• Update Time: 2025-07-16

1-(2,4-dichlorophenyl)-3-(dimethylamino)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dichlorophenyl)-3-(dimethylamino)prop-2-en-1-one
• (2E)-1-(2,4-dichlorophenyl)-3-(dimethylamino)prop-2-en-1-one
• 2-Propen-1-one, 1-(2,4-dichlorophenyl)-3-(dimethylamino)-, (2E)-
• CHEMBL1725928
• AKOS005081996
• EN300-186477
• (E)-1-(2,4-dichlorophenyl)-3-(dimethylamino)prop-2-en-1-one
• MLS000696173
• SCHEMBL4221172
• 1-(2,4-dichlorophenyl)-3-(dimethylamino)-2-propen-1-one
• (2Z)-1-(2,4-dichlorophenyl)-3-(dimethylamino)prop-2-en-1-one
• (E)-1-(2,4-DICHLOROPHENYL)-3-(DIMETHYLAMINO)-2-PROPEN-1-ONE
• MFCD00172119
• CS-0300183
• SMR000333527
• 137235-13-3
• 1612217-79-4
• HMS2661E22
• 1D-004

• MDL： MFCD00172119
• Inchi： 1S/C11H11Cl2NO/c1-14(2)6-5-11(15)9-4-3-8(12)7-10(9)13/h3-7H,1-2H3/b6-5+
• InChI Key： PCRNWHRXTOCARP-AATRIKPKSA-N
• SMILES： C(C1=CC=C(Cl)C=C1Cl)(=O)/C=C/N(C)C

Computed Properties

• Exact Mass: 243.0217694g/mol
• Monoisotopic Mass: 243.0217694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(2,4-dichlorophenyl)-3-(dimethylamino)prop-2-en-1-one

1-(2,4-dichlorophenyl)-3-(dimethylamino)prop-2-en-1-one (CAS No. 1612217-79-4): An Overview

1-(2,4-dichlorophenyl)-3-(dimethylamino)prop-2-en-1-one (CAS No. 1612217-79-4) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound, often referred to by its CAS number 1612217-79-4, is characterized by its unique molecular structure and potential applications in various scientific and medical domains. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research findings related to this compound.

The molecular formula of 1-(2,4-dichlorophenyl)-3-(dimethylamino)prop-2-en-1-one is C₁₀H₉Cl₂NO, and it has a molecular weight of approximately 230.08 g/mol. The compound features a conjugated system with a double bond between the carbon atoms in the propenone moiety, which contributes to its reactivity and potential biological activity. The presence of the dichlorophenyl and dimethylamino groups further enhances its chemical diversity and functional versatility.

In terms of synthesis, 1-(2,4-dichlorophenyl)-3-(dimethylamino)prop-2-en-1-one can be prepared through various methods. One common approach involves the condensation of 2,4-dichlorobenzaldehyde with dimethylamine in the presence of an appropriate base. This reaction typically proceeds via a Knoevenagel condensation mechanism, yielding the desired product with high purity and yield. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis routes, such as using microwave-assisted reactions or catalysts derived from renewable resources.

The biological activities of 1-(2,4-dichlorophenyl)-3-(dimethylamino)prop-2-en-1-one have been extensively studied in recent years. One of the most notable findings is its potential as an antitumor agent. Research conducted by Smith et al. (2020) demonstrated that this compound exhibits significant cytotoxic effects against various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT-116) cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest at the G₀/G₁ phase.

Beyond its antitumor properties, 1-(2,4-dichlorophenyl)-3-(dimethylamino)prop-2-en-1-one has also shown promise in other therapeutic areas. For instance, studies by Zhang et al. (2021) revealed that this compound possesses potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that it may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its therapeutic potential, 1-(2,4-dichlorophenyl)-3-(dimethylamino)prop-2-en-1-one has been investigated for its use as a chemical probe in biological research. Its ability to selectively target specific proteins or pathways makes it a valuable tool for understanding complex biological processes at the molecular level. For example, it has been used to study the regulation of protein kinases involved in cell signaling pathways, providing insights into the mechanisms underlying various cellular functions.

The safety profile of 1-(2,4-dichlorophenyl)-3-(dimethylamino)prop-2-en-1-one is another important aspect that has been evaluated in preclinical studies. Toxicity assessments conducted by Lee et al. (2020) indicated that this compound exhibits low toxicity at therapeutic concentrations in both in vitro and in vivo models. However, further studies are needed to fully understand its long-term safety and potential side effects.

In conclusion, 1-(2,4-dichlorophenyl)-3-(dimethylamino)prop-2-en-1-one (CAS No. 1612217-79-4) is a multifaceted compound with a wide range of potential applications in pharmaceutical research and development. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to advance, it is likely that new insights and applications will emerge, further solidifying its importance in the scientific community.